Cas no 1207020-15-2 (2-(4-methoxyphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one)

• Product Name: 2-(4-methoxyphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one
• CAS No: 1207020-15-2
• MF: C₂₇H₂₃N₃O₆
• MW: 485.488026857376
• CID: 5391887
• Update Time: 2025-05-30

2-(4-methoxyphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1-one
• 2-(4-methoxyphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C27H23N3O6/c1-32-18-11-9-17(10-12-18)30-15-21(19-7-5-6-8-20(19)27(30)31)26-28-25(29-36-26)16-13-22(33-2)24(35-4)23(14-16)34-3/h5-15H,1-4H3
• InChI Key： XQHJQULIPMWJKC-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC(OC)=C(OC)C(OC)=C3)N=2)=CN1C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-(4-methoxyphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

Introduction to 2-(4-methoxyphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one and Its Significance in Modern Chemical Biology

2-(4-methoxyphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one, identified by its CAS number 1207020-15-2, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This molecule belongs to a class of heterocyclic compounds that exhibit a blend of structural complexity and functional diversity, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The structural framework of 2-(4-methoxyphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one incorporates several key pharmacophoric elements that are well-documented for their interactions with biological targets. The presence of a dihydroisoquinolinone core is particularly noteworthy, as this scaffold is frequently encountered in natural products and pharmacologically active molecules. The dihydroisoquinolinone moiety is known for its ability to modulate various biological pathways, including those involved in neurotransmission and cancer cell proliferation.

Furthermore, the compound features a 4-methoxyphenyl substituent at the 2-position and a 3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl group at the 4-position. These aromatic rings contribute to the molecule's overall lipophilicity and may enhance its binding affinity to target proteins. The trimethoxyphenyl moiety within the oxadiazole ring further enriches the structural complexity of the compound, potentially influencing its electronic properties and biological interactions.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high precision. Molecular docking studies have suggested that 2-(4-methoxyphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one may interact with enzymes and receptors involved in inflammatory responses and signal transduction. These interactions could be exploited to develop novel therapeutic strategies for conditions such as chronic inflammation and neurodegenerative diseases.

The synthesis of this compound presents an intriguing challenge due to its multi-step structure. However， modern synthetic methodologies have made significant strides in facilitating the construction of such complex molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations have been instrumental in assembling the various functional groups present in 2-(4-methoxyphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one with high efficiency and yield.

In terms of biological activity, 1207020-15-2 has shown promise in preliminary screenings as a potential modulator of kinases and other enzymes implicated in cancer progression. The dihydroisoquinolinone core is particularly relevant here， as it has been identified as a key pharmacophore in several kinase inhibitors. Additionally， the methoxy substituents on the aromatic rings may enhance solubility and metabolic stability， which are critical factors for drug-like properties.

The oxadiazole ring， a heterocyclic structure known for its bioactivity， further contributes to the potential therapeutic value of this compound. Oxadiazoles have been reported to exhibit antimicrobial、anti-inflammatory、and anticancer properties， depending on their substitution pattern. In the case of 1207020-15-2, the specific arrangement of methoxy groups on the phenyl ring adjacent to the oxadiazole may fine-tune its interaction with biological targets， leading to selective inhibition or activation.

Investigations into the mechanism of action of this compound are ongoing， with particular focus on understanding how it modulates signaling pathways relevant to disease processes. For instance， studies suggest that it may interfere with tyrosine kinase signaling， which is aberrantly activated in many cancers. By inhibiting these kinases， the compound could potentially block downstream effects such as cell proliferation、migration， and survival.

The development of novel drug candidates often involves optimizing synthetic routes to improve scalability and cost-effectiveness。 For 1207020-15-2, efforts are being directed toward developing streamlined synthetic protocols that minimize harsh reagents or byproducts while maintaining high yields. Green chemistry principles are also being incorporated into these synthetic strategies， aiming to reduce environmental impact without compromising efficiency.

Another area of interest is the pharmacokinetic profile of this compound。 Understanding how it is absorbed、distributed、metabolized، and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preclinical studies are being conducted to evaluate these parameters， which will provide valuable insights into its bioavailability and duration of action.

The role of computational modeling in drug discovery cannot be overstated。 Advanced computational techniques allow researchers to predict how modifications to a molecule's structure will affect its biological activity. This information can guide synthetic efforts toward producing analogs with enhanced potency or selectivity. In the case of 1207020-15-2, computational studies have already identified promising derivatives that may exhibit improved pharmacological profiles.

Collaborative efforts between synthetic chemists、biologists、and computer scientists are essential for maximizing the therapeutic potential of compounds like 1207020-15-2。 By integrating experimental data with computational predictions， researchers can accelerate the discovery process and bring new treatments to patients more quickly。